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Executive Summary

Docosyl isooctanoate, a long-chain branched alkyl ester, is utilized in the cosmetics industry
primarily as a skin-conditioning agent. While specific toxicological data for docosyl
isooctanoate is limited in publicly available literature, its safety profile can be effectively
evaluated through a read-across approach from structurally similar alkyl esters. This
methodology is consistent with the approach taken by the Cosmetic Ingredient Review (CIR)
Expert Panel in their comprehensive safety assessments of alkyl esters used in cosmetics.[1]
[2][3] This technical guide consolidates available data on related alkyl esters to provide a robust
overview of the safety, toxicity, and regulatory landscape for docosyl isooctanoate, alongside
detailed experimental protocols and visual representations of key assessment workflows.

Introduction

Docosyl isooctanoate is the ester of docosyl alcohol and isooctanoic acid. Its chemical
structure, characterized by a long alkyl chain from the alcohol and a branched chain from the
acid, imparts desirable emollient and skin-conditioning properties. Understanding the safety
and toxicity of this ingredient is paramount for its application in cosmetic and pharmaceutical
formulations. This guide provides an in-depth analysis based on the principle of read-across
from well-studied analogous compounds.
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Regulatory Status

Docosyl isooctanoate is classified as an ester and is subject to regulations governing
cosmetic ingredients in various regions. In the European Union, information on chemical
substances is managed by the European Chemicals Agency (ECHA). While a specific
registration for docosyl isooctanoate is not readily available, related substances like decyl
isooctanoate are listed.[4] In the United States, the safety of cosmetic ingredients is reviewed
by the Cosmetic Ingredient Review (CIR) Expert Panel. The CIR has assessed the safety of a
broad group of 237 alkyl esters and concluded them to be safe for use in cosmetic formulations
when formulated to be non-irritating.[1][3][5] This conclusion is based on the collective data of
the entire group, allowing for extrapolation to individual esters like docosyl isooctanoate due
to their structural and functional similarities.[1]

Toxicological Assessment (Based on Read-Across
Data)

The toxicological profile of docosyl isooctanoate is inferred from data on other alkyl esters
with similar chemical structures and properties. The CIR Expert Panel's review of alkyl esters
provides a wealth of data that can be used for this purpose.[2][6]

Acute Oral Toxicity

Acute oral toxicity studies on various alkyl esters consistently demonstrate a low order of
toxicity.

Table 1: Acute Oral Toxicity Data for Representative Alkyl Esters

Test

Species Route LD50 Reference
Substance
Decyl Oleate Rat Gavage > 5.0 g/kg [7]
Isostearyl

Rat Oral > 40 ml/kg [2]
Neopentanoate

A typical acute oral toxicity study, such as the one conducted for Decyl Oleate, follows OECD
Guideline 401 or a similar protocol. Wistar-derived rats are commonly used.[7] The animals are
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fasted overnight prior to dosing. A single dose of the test substance is administered by gavage.
For substances with low expected toxicity, a limit test at a high dose level (e.g., 5.0 g/kg) is
often employed.[7] The animals are then observed for signs of toxicity and mortality at specified
intervals (e.g., 1, 3, 6, and 24 hours post-dosing) and daily thereafter for a total of 14 days.[7] A
full necropsy is performed on all animals at the end of the study.

Dermal and Ocular Irritation

Alkyl esters are generally found to be minimally to mildly irritating to the skin and eyes,
particularly in formulations.

Table 2: Dermal and Ocular Irritation Data for Representative Alkyl Esters

Test ) Concentrati
Species Test Type Results Reference
Substance on
Primary )
) Little to no
Decyl Oleate Rabbit Dermal 100% o [7]
o irritation
[rritation
Primary . PIl =0.08
] 10% in corn ]
Decyl Oleate Rabbit Dermal i (practically [2]
i
Irritation non-irritating)
Isodecyl ) o Little to no
Rabbit Eye Irritation 100% o [7]
Oleate irritation

The primary dermal irritation study, often referred to as the Draize test, is conducted on albino
rabbits according to OECD Guideline 404. A small area of the animal's back is clipped free of
fur. The test substance (typically 0.5 ml for liquids or 0.5 g for solids) is applied to the intact skin
under a gauze patch. The patch is secured with tape for a specified period, usually 4 hours.
After the exposure period, the patch is removed, and the skin is evaluated for erythema and
edema at 24, 48, and 72 hours. The observations are scored, and a Primary Irritation Index
(PII) is calculated.

Dermal Sensitization

Studies on various alkyl esters indicate a lack of sensitization potential.
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Table 3: Dermal Sensitization Data for Representative Alkyl Esters

Test . Concentrati
Species Test Type Results Reference
Substance on
] ) Not a
Decyl Oleate Guinea Pig Buehler Test 15% N [7]
sensitizer
Isodecyl _ _ Not a
Guinea Pig Buehler Test 15% - [7]
Oleate sensitizer
Formulations Repeated ]
) No signs of
with 1-5% Human Insult Patch 1-5% o [7]
sensitization
Decyl Oleate Test

The Repeated Insult Patch Test (RIPT) is a common method to assess the sensitization
potential of a substance in humans. A panel of human volunteers participates in the study. The
test material is applied to the same site on the skin under an occlusive patch for 24-48 hours.
This is repeated several times a week for a few weeks (induction phase). After a rest period of
about two weeks, the test material is applied again to a new site on the skin (challenge phase).
The site is then evaluated for any signs of an allergic reaction (erythema, edema, papules).

Genotoxicity and Carcinogenicity

The available data on a wide range of alkyl esters have not indicated any genotoxic or
carcinogenic potential. The CIR Expert Panel concluded that these ingredients are safe in this
regard.

Visualizing the Safety Assessment Process

The following diagrams illustrate the logical flow of a cosmetic ingredient safety assessment
and the concept of read-across for alkyl esters.
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Caption: Workflow for Cosmetic Ingredient Safety Assessment.
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Caption: Logical Relationship for Read-Across Safety Assessment of Alkyl Esters.

Conclusion

Based on the comprehensive safety assessment of a large group of alkyl esters by the
Cosmetic Ingredient Review (CIR) Expert Panel, and the principle of read-across from
structurally similar compounds, docosyl isooctanoate is considered safe for use in cosmetic
products when formulated to be non-irritating. The available data on analogous alkyl esters
indicate a low potential for acute toxicity, dermal and ocular irritation, and sensitization. No
genotoxic or carcinogenic concerns have been identified for this class of compounds. This
technical guide provides researchers, scientists, and drug development professionals with a
thorough understanding of the safety profile of docosyl isooctanoate, grounded in established
scientific principles of cosmetic ingredient safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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